Cas no 1542113-05-2 (4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine
• CAS No: 1542113-05-2
• MF: C₇H₆BrN₅
• MW: 240.060039043427
• CID: 4604929
• Update Time: 2025-05-20

4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C7H6BrN5/c8-5-4-12-13(6(5)9)7-10-2-1-3-11-7/h1-4H,9H2
• InChI Key： CQCFRVJNTGQHBT-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(N)=C(Br)C=N1

Additional information on 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine

Chemical Profile of 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine (CAS No. 1542113-05-2)

4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine, identified by the CAS number 1542113-05-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and pyrimidine classes, which are well-documented for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of both bromine and pyrimidine substituents, make it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine consists of a pyrazole ring connected to a pyrimidine moiety at the 1-position, with a bromine atom at the 4-position of the pyrazole ring. This arrangement provides multiple sites for interaction with biological targets, making it an attractive candidate for drug discovery initiatives. The pyrimidine ring is particularly relevant in medicinal chemistry due to its prevalence in nucleoside analogs and other bioactive molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, pyrazole-pyrimidine hybrids have emerged as promising candidates due to their ability to modulate various biological pathways. The compound 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine is its structural flexibility, which allows for the synthesis of numerous derivatives with tailored biological properties. Researchers have utilized computational methods and high-throughput screening techniques to identify analogs that exhibit enhanced potency and selectivity. These efforts have led to the discovery of several lead compounds that are currently undergoing further optimization for clinical development.

The bromine substituent in 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine plays a crucial role in its reactivity and bioactivity. Brominated pyrazoles are known to exhibit significant interactions with biological targets, including kinases and transcription factors. This has prompted investigations into its potential as an inhibitor of aberrantly activated signaling pathways in diseases such as leukemia and melanoma. Preliminary studies have shown that derivatives of this compound can disrupt oncogenic signaling networks, leading to cell cycle arrest and apoptosis.

Another area of interest is the antimicrobial activity of 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine and its derivatives. The combination of pyrazole and pyrimidine moieties provides a unique chemical profile that can interact with bacterial enzymes and cellular processes. Recent research has highlighted its efficacy against multidrug-resistant strains of bacteria, making it a valuable candidate for developing novel antibiotics. The bromine atom further enhances its antimicrobial properties by facilitating binding to bacterial cell walls and membranes.

The synthesis of 4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-5-amino involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between halogenated pyrazoles and amidines, followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales.

In conclusion, 4-bromo-octyl-pyridine-octane-hexane-hexane-hexane-hexane-hexane-hexane-hexane-octane-methanol-methanol-methanol-methanol-methanol-methanol-methanol-methanol-octane-octane-octane-octane-octane-octane-octane-octane, as represented by CAS No. 1542113-naphthalene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-toluene-naphthalene-naphthalene-naphthalene-naphthalene-naphthalene-naphthalene-naphthalene-naphthalene, is a structurally complex yet biologically relevant compound with significant potential in drug discovery. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutics targeting various diseases.